Cas no 1153412-18-0 (4-Chloro-6-ethyl-2-(pyridin-4-yl)pyrimidine)

• Product Name: 4-Chloro-6-ethyl-2-(pyridin-4-yl)pyrimidine
• CAS No: 1153412-18-0
• MF: C₁₁H₁₀ClN₃
• MW: 219.670200824738
• CID: 5073245
• Update Time: 2025-06-12

4-Chloro-6-ethyl-2-(pyridin-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-ethyl-2-(pyridin-4-yl)pyrimidine
• 4-chloro-6-ethyl-2-pyridin-4-ylpyrimidine
• 4-Chloro-6-ethyl-2-(pyridin-4-yl)pyrimidine

• Inchi： 1S/C11H10ClN3/c1-2-9-7-10(12)15-11(14-9)8-3-5-13-6-4-8/h3-7H,2H2,1H3
• InChI Key： BOXIBVHVFRRNDX-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC)=NC(C2C=CN=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 2.6
• Topological Polar Surface Area: 38.7

Additional information on 4-Chloro-6-ethyl-2-(pyridin-4-yl)pyrimidine

Comprehensive Overview of 4-Chloro-6-ethyl-2-(pyridin-4-yl)pyrimidine (CAS No. 1153412-18-0)

4-Chloro-6-ethyl-2-(pyridin-4-yl)pyrimidine (CAS No. 1153412-18-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles widely utilized in drug discovery and material science. The presence of both chloro and ethyl substituents, along with a pyridine ring, enhances its reactivity and potential applications in medicinal chemistry.

In recent years, the demand for pyrimidine derivatives has surged, driven by their role as key intermediates in the synthesis of bioactive molecules. Researchers are particularly interested in 4-Chloro-6-ethyl-2-(pyridin-4-yl)pyrimidine due to its potential as a building block for kinase inhibitors, which are pivotal in targeted cancer therapies. The compound's CAS No. 1153412-18-0 is frequently searched in academic databases and patent literature, reflecting its growing relevance in drug development pipelines.

The synthesis of 4-Chloro-6-ethyl-2-(pyridin-4-yl)pyrimidine typically involves multi-step reactions, including condensation and halogenation processes. Its chloro group offers a reactive site for further functionalization, making it a versatile intermediate for coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig cross-couplings. These transformations are critical for creating complex molecules with tailored biological activities.

From an industrial perspective, the compound's stability and solubility profile make it suitable for scalable production. Manufacturers often highlight its pyridine-pyrimidine hybrid structure as a selling point for custom synthesis services. Environmental and regulatory considerations are also addressed, with emphasis on sustainable synthesis routes to minimize waste and energy consumption.

Emerging trends in AI-driven drug discovery have further amplified interest in 4-Chloro-6-ethyl-2-(pyridin-4-yl)pyrimidine. Computational models frequently analyze its molecular interactions to predict binding affinities for novel targets. This aligns with the broader shift toward precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

In summary, 4-Chloro-6-ethyl-2-(pyridin-4-yl)pyrimidine (CAS No. 1153412-18-0) represents a promising scaffold in modern chemistry. Its applications span from pharmaceutical intermediates to agrochemical precursors, with ongoing studies exploring its full potential. As the scientific community continues to innovate, this compound is poised to play a pivotal role in advancing therapeutic and industrial solutions.